Cas no 2549010-70-8 (3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione)

• Product Name: 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione
• CAS No: 2549010-70-8
• MF: C₁₆H₁₇N₅O₂S₂
• MW: 375.46847987175
• CID: 5311837
• PubChem ID: 154853554
• Update Time: 2025-06-15

3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2549010-70-8
• AKOS040730913
• 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione
• F6792-0004
• 1,2-Benzisothiazole, 3-[4-[2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-, 1,1-dioxide

• Inchi： 1S/C16H17N5O2S2/c1-24-16-17-7-6-14(18-16)20-8-10-21(11-9-20)15-12-4-2-3-5-13(12)25(22,23)19-15/h2-7H,8-11H2,1H3
• InChI Key： GPWIJRBKLCRIBI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(N2CCN(C3C=CN=C(SC)N=3)CC2)=N1

Computed Properties

• Exact Mass: 375.08236715g/mol
• Monoisotopic Mass: 375.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.1±65.0 °C(Predicted)
• pka: 6.79±0.31(Predicted)

Additional information on 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione

Professional Introduction to Compound with CAS No. 2549010-70-8 and Product Name: 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione

Compound with the CAS number 2549010-70-8 and the product name 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly its combination of a pyrimidine ring, a piperazine moiety, and a benzothiazole core, contribute to its multifaceted biological activities. In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. This compound, with its intricate chemical architecture, has emerged as a promising candidate for further investigation.

The molecular structure of 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione is characterized by its high degree of functionalization. The presence of a methylsulfanyl group in the pyrimidine ring and a piperazine substituent on the benzothiazole scaffold suggests that this compound may exhibit significant interactions with biological targets. Piperazine derivatives are well-known for their ability to interact with various enzymes and receptors, making them valuable scaffolds for drug development. The benzothiazole moiety is another key structural feature that contributes to the compound's potential biological activity. Benzothiazoles are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocyclic structures often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic intervention. The compound in question, 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione, is no exception. Its complex architecture suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance its therapeutic efficacy.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments have shown promising results in terms of its interaction with various enzymes and receptors. For instance, the methylsulfanyl group has been found to play a crucial role in modulating the compound's binding affinity towards certain enzymes. This finding is particularly intriguing given the known role of sulfanyl groups in enhancing bioactivity. The piperazine moiety has also been observed to contribute significantly to the compound's pharmacological profile by facilitating interactions with specific receptors.

The benzothiazole core of the molecule has been identified as another key player in determining its biological activity. Studies have shown that benzothiazoles can exhibit inhibitory effects on various enzymes involved in disease pathways. For example, certain benzothiazole derivatives have been reported to inhibit kinases and other enzymes that are implicated in cancer progression. The presence of a methylsulfanyl group adjacent to the benzothiazole ring may further enhance these inhibitory effects by increasing the compound's solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. The unique combination of structural features in 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione suggests that it may have therapeutic potential in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Another area where this compound shows promise is in anti-inflammatory applications. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have indicated that certain heterocyclic compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The structural features of 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione make it a strong candidate for developing novel anti-inflammatory agents.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of 3-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-1lambda6,2-benzothiazole-1,1-dione are also an area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic use. Preliminary studies have suggested that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for clinical development.

In conclusion,3-{4-[2-(methylsulfanyl)pyrimidin-4-y]]l-piperazin - 11 y - b enz oth i azol e - 11 , 11 - dione (CAS No: 25490 10 -70 -8 ) is a promis ing compoun d with p otent i al appl i cati ons i n ph arm aceu tical s c ience . Its un i que st ructural f eatur es , combi nati on o f p y ri mi di ne , p iperaz ine , an d b enz oth i azol e r ing s , endows i t wi th m ul ti f aceted bi oacti vi ties . Rec ent r esear ch h as hi ghli ghted i ts p otent i al i n treati ng neu r ol ogi cal di sease s an d anti - infl ammat ory con di ti ons . Th e comp ourse s y nthesi s an d pharmacokinet ic pro p er t i es are st ill under i nvesti gati on , bu t th e cur rent l y avai l abl e evi dence sug gest s t hat i t holds gr eat promis e f or fur ther clini cal deve l opment . p >